6-Bromo-2-methyl-1,8-naphthyridine
Overview
Description
“6-Bromo-2-methyl-1,8-naphthyridine” is a chemical compound with the molecular formula C9H7BrN2 . It’s a derivative of naphthyridine, a class of compounds that have been studied for their diverse biological activities and photochemical properties .
Molecular Structure Analysis
The molecular structure of “6-Bromo-2-methyl-1,8-naphthyridine” consists of a naphthyridine core, which is a bicyclic compound made up of two fused pyridine rings. This core is substituted at the 6-position with a bromine atom and at the 2-position with a methyl group .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 6-Bromo-2-methyl-1,8-naphthyridine, focusing on six unique fields:
Pharmaceutical Intermediates
6-Bromo-2-methyl-1,8-naphthyridine is widely used as a building block in the synthesis of various pharmaceutical compounds. Its unique structure allows for the creation of complex molecules that can be used in drug development, particularly in the synthesis of antiviral, antibacterial, and anticancer agents .
Anticancer Research
This compound has shown potential in the development of anticancer drugs. Its derivatives have been studied for their ability to inhibit the growth of cancer cells. Research indicates that modifications to the naphthyridine core can enhance its efficacy against various cancer cell lines .
Material Science
In material science, 6-Bromo-2-methyl-1,8-naphthyridine is used in the development of organic semiconductors and light-emitting diodes (LEDs). Its electronic properties make it suitable for use in optoelectronic devices, contributing to advancements in display technology and solar cells .
Coordination Chemistry
The compound serves as a ligand in coordination chemistry, forming complexes with various metals. These complexes are studied for their catalytic properties and potential applications in industrial processes, such as catalysis and material synthesis .
Molecular Sensors
6-Bromo-2-methyl-1,8-naphthyridine is utilized in the design of molecular sensors. Its ability to interact with specific ions or molecules makes it useful in detecting environmental pollutants, biological markers, and other analytes. This application is crucial for environmental monitoring and medical diagnostics .
Synthetic Methodology Development
Researchers use this compound to develop new synthetic methodologies. Its reactivity and structural features make it an excellent candidate for exploring novel chemical reactions and pathways, contributing to the advancement of organic synthesis techniques .
Future Directions
Mechanism of Action
Target of Action
6-Bromo-2-methyl-1,8-naphthyridine belongs to the class of 1,8-naphthyridines . These compounds have been found to exhibit diverse biological activities . .
Mode of Action
It is known that the specific and differential functionalization of the 1,6-naphthyridine core leads to specific activity . For example, certain functionalized 1,6-naphthyridines act as sex hormone regulatory agents or anti-HIV agents .
Biochemical Pathways
Naphthyridines have been found to have a wide range of biological applications, suggesting that they may interact with multiple biochemical pathways .
Result of Action
Naphthyridines are known to have a broad spectrum of biological activities, including anticancer, anti-hiv, antimicrobial, analgesic, anti-inflammatory, and antioxidant activities .
properties
IUPAC Name |
6-bromo-2-methyl-1,8-naphthyridine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7BrN2/c1-6-2-3-7-4-8(10)5-11-9(7)12-6/h2-5H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RTTRTADHCPFEGO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=NC=C(C=C2C=C1)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.07 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Bromo-2-methyl-1,8-naphthyridine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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